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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acrylate

Cat. No.: B1329459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-(2-Ethoxyethoxy)ethyl
acrylate (EOEOEA), a versatile monomer with significant applications across various scientific

and industrial fields, including burgeoning uses in biomedical and drug development sectors.

This document details its chemical and physical properties, synthesis, key applications, and

safety information.

Core Properties and Specifications
2-(2-Ethoxyethoxy)ethyl acrylate, also known by synonyms such as Di(ethylene glycol) ethyl

ether acrylate and Carbitol acrylate, is an acrylate ester recognized for its unique combination

of properties.[1][2] Its chemical structure features an acrylate functional group, rendering it

highly reactive in polymerization processes.[3]

CAS Number: 7328-17-8 Molecular Formula: C₉H₁₆O₄ Molecular Weight: 188.22 g/mol [3]

The presence of ether linkages in its backbone imparts polarity and hydrophilicity, while the

acrylate group allows for rapid polymerization, particularly in UV-curable formulations.[3][4]

Physicochemical Data
A summary of the key physical and chemical properties of 2-(2-Ethoxyethoxy)ethyl acrylate is

presented in the table below for easy reference and comparison.
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Property Value Reference

Appearance
Colorless to almost colorless

clear liquid
[4]

Odor Mild acrylic ester [4]

Density 1.016 g/mL at 25 °C [4]

Boiling Point 95 °C at 5 mm Hg [4]

Refractive Index n20/D 1.439 [4]

Viscosity 6 cP at 25 °C [4]

Water Solubility 124-146 g/L at 20 °C [4]

Glass Transition Temperature

(Tg)
Low [3][5]

Volatility Low [3][5]

Synthesis of 2-(2-Ethoxyethoxy)ethyl Acrylate
The primary industrial synthesis of 2-(2-Ethoxyethoxy)ethyl acrylate involves the direct

esterification of acrylic acid with diethylene glycol monoethyl ether. This reaction is typically

catalyzed by an acid, such as sulfuric acid, and driven to completion by heating under reflux to

remove the water byproduct.[3]

An alternative laboratory-scale synthesis involves the reaction of ethoxyethoxyethanol and

acrylonitrile in the presence of trimethylsilyl trifluoromethanesulfonate, followed by hydrolysis.

[6]

Synthesis Workflow
The following diagram illustrates the general workflow for the acid-catalyzed esterification

synthesis of 2-(2-Ethoxyethoxy)ethyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethoxyethoxy)ethyl Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329459#2-2-ethoxyethoxy-ethyl-acrylate-cas-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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